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Compound of Interest

Compound Name: Dicyclohexyl carbonate

Cat. No.: B057173 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dicyclohexyl carbonate (CAS 4427-97-8) is an organic compound with applications in

chemical synthesis. This technical guide provides a comprehensive summary of its known

physicochemical properties, synthesis, and safety information based on publicly available data.

It is important to note at the outset that extensive searches for biological activity,

pharmacological effects, or involvement in cellular signaling pathways have yielded no specific

information. The primary documented applications of this compound are in the field of materials

science and as a chemical intermediate.

Physicochemical Properties
The fundamental physical and chemical characteristics of Dicyclohexyl carbonate are

summarized in Table 1. This data is essential for its handling, application in synthesis, and for

any future studies.

Table 1: Physicochemical Properties of Dicyclohexyl Carbonate
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Property Value Reference(s)

CAS Number 4427-97-8 [1][2][3][4][5][6]

Molecular Formula C₁₃H₂₂O₃ [1][3][5]

Molecular Weight 226.31 g/mol [1][2][5]

Appearance
Typically a colorless to pale

yellow liquid with a mild odor.

Melting Point 43-44 °C [2]

Boiling Point 340.2 °C at 760 mmHg [2]

Density 1.04 g/cm³ [1]

Solubility
Good solubility in organic

solvents; less soluble in water.
[4]

InChI

InChI=1S/C13H22O3/c14-

13(15-11-7-3-1-4-8-11)16-12-

9-5-2-6-10-12/h11-12H,1-10H2

[3][5]

InChIKey
FYIBPWZEZWVDQB-

UHFFFAOYSA-N
[3][5]

Canonical SMILES
C1CCC(CC1)OC(=O)OC2CC

CCC2
[3][4][5]

Synthesis of Dicyclohexyl Carbonate
Dicyclohexyl carbonate can be synthesized from cyclohexanol and carbon dioxide. While

various methods may exist, a general experimental approach is described in the literature.

Experimental Protocol: Synthesis from Cyclohexanol
and CO₂
A documented method for the synthesis of dicyclohexyl carbonate involves the reaction of

cyclohexanol with high-purity carbon dioxide gas in the presence of an organometal compound.

[2] The following is a generalized protocol based on this description:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://cymitquimica.com/cas/4427-97-8/
https://www.medchemexpress.com/dicyclohexyl-carbonate.html
https://www.bldpharm.com/products/4427-97-8.html
https://www.biosynth.com/p/FD142457/4427-97-8-dicyclohexyl-carbonate
https://pubchem.ncbi.nlm.nih.gov/compound/Dicyclohexyl-carbonate
https://www.guidechem.com/encyclopedia/dicyclohexyl-carbonate-dic481600.html
https://cymitquimica.com/cas/4427-97-8/
https://www.bldpharm.com/products/4427-97-8.html
https://pubchem.ncbi.nlm.nih.gov/compound/Dicyclohexyl-carbonate
https://cymitquimica.com/cas/4427-97-8/
https://www.medchemexpress.com/dicyclohexyl-carbonate.html
https://pubchem.ncbi.nlm.nih.gov/compound/Dicyclohexyl-carbonate
https://www.medchemexpress.com/dicyclohexyl-carbonate.html
https://www.medchemexpress.com/dicyclohexyl-carbonate.html
https://cymitquimica.com/cas/4427-97-8/
https://www.biosynth.com/p/FD142457/4427-97-8-dicyclohexyl-carbonate
https://www.bldpharm.com/products/4427-97-8.html
https://pubchem.ncbi.nlm.nih.gov/compound/Dicyclohexyl-carbonate
https://www.bldpharm.com/products/4427-97-8.html
https://pubchem.ncbi.nlm.nih.gov/compound/Dicyclohexyl-carbonate
https://www.bldpharm.com/products/4427-97-8.html
https://www.biosynth.com/p/FD142457/4427-97-8-dicyclohexyl-carbonate
https://pubchem.ncbi.nlm.nih.gov/compound/Dicyclohexyl-carbonate
https://www.benchchem.com/product/b057173?utm_src=pdf-body
https://www.benchchem.com/product/b057173?utm_src=pdf-body
https://www.benchchem.com/product/b057173?utm_src=pdf-body
https://www.medchemexpress.com/dicyclohexyl-carbonate.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b057173?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reactor Charging: A high-pressure reactor is charged with the organometal compound-

containing liquid, cyclohexanol, and a stirring mechanism (e.g., a stainless steel ball).

Cooling and CO₂ Introduction: The reactor is cooled to approximately -68 °C using a dry

ice/ethanol bath. High-purity carbon dioxide gas is then introduced into the reactor at a

reduced pressure (e.g., ~2 MPa).

Reaction: The reactor is sealed and heated to 130 °C in an oil bath with continuous agitation

for a specified period (e.g., 14 hours).

Work-up: After the reaction, the reactor is cooled to room temperature, and the excess

carbon dioxide is carefully vented. The resulting reaction mixture can then be analyzed and

purified to yield dicyclohexyl carbonate.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b057173?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b057173?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reactants & Catalyst

Reaction Process

Product Isolation

Cyclohexanol

Charge Reactor

Carbon Dioxide

Introduce CO₂

Organometal Compound

Cool to -68°C

Heat to 130°C for 14h

Cool & Vent

Analysis of Reaction Mixture

Dicyclohexyl Carbonate

Click to download full resolution via product page

Caption: Synthesis workflow for Dicyclohexyl carbonate.
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Spectroscopic Data
While some suppliers indicate the availability of spectroscopic data such as NMR, HPLC, and

LC-MS, this information is not publicly accessible in the searched literature.[3][4] Researchers

requiring this data should request it directly from a commercial supplier.

Safety Information
A definitive Safety Data Sheet (SDS) specifically for Dicyclohexyl carbonate (CAS 4427-97-8)

is not readily available in the public domain. However, some sources describe it as having a

low toxicity profile and being non-corrosive. Despite this, as with any chemical, appropriate

personal protective equipment should be used when handling this compound. It is strongly

recommended to obtain a comprehensive SDS from the supplier before use.

Biological Activity and Signaling Pathways
A key requirement for this technical guide was to delineate any known biological activities or

interactions with cellular signaling pathways. Despite extensive searches of scientific

databases and literature, no information was found to suggest that Dicyclohexyl carbonate
has any studied biological effects, pharmacological properties, or roles in modulating signaling

pathways. Its documented applications are in the realm of polymer chemistry, where it is used

as a cross-linking agent, and as a reagent in organic synthesis.[4] There is no evidence to

suggest its use or investigation in drug development or related life science research.

Conclusion
Dicyclohexyl carbonate is a well-defined chemical entity with known physicochemical

properties and established synthetic routes. However, for the audience of researchers,

scientists, and drug development professionals, it is crucial to understand that its biological

profile is currently a blank slate in the public scientific literature. Its utility, based on available

information, is confined to non-biological, industrial applications. Any exploration of this

compound for pharmaceutical or biological purposes would represent a novel area of

investigation, requiring foundational toxicological and pharmacological screening.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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